Cas no 1263376-80-2 (ethyl 2-(trifluoromethyl)pyrrolidine-2-carboxylate)

• Product Name: ethyl 2-(trifluoromethyl)pyrrolidine-2-carboxylate
• CAS No: 1263376-80-2
• MF: C₈H₁₂F₃NO₂
• MW: 211.181592941284
• MDL: MFCD17480340
• CID: 2854800
• PubChem ID: 50998646
• Update Time: 2025-05-20

ethyl 2-(trifluoromethyl)pyrrolidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Proline, 2-(trifluoromethyl)-, ethyl ester
• ethyl 2-(trifluoromethyl)pyrrolidine-2-carboxylate

• MDL： MFCD17480340
• Inchi： 1S/C8H12F3NO2/c1-2-14-6(13)7(8(9,10)11)4-3-5-12-7/h12H,2-5H2,1H3/t7-/m0/s1
• InChI Key： IFLJOJOIEIPTOY-ZETCQYMHSA-N
• SMILES： C(OCC)(=O)[C@]1(C(F)(F)F)CCCN1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on ethyl 2-(trifluoromethyl)pyrrolidine-2-carboxylate

Recent Advances in the Application of Ethyl 2-(Trifluoromethyl)pyrrolidine-2-carboxylate (CAS 1263376-80-2) in Chemical Biology and Pharmaceutical Research

Ethyl 2-(trifluoromethyl)pyrrolidine-2-carboxylate (CAS 1263376-80-2) is a fluorinated pyrrolidine derivative that has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. This compound, characterized by its trifluoromethyl group and ester functionality, serves as a valuable building block for the synthesis of biologically active molecules. Recent studies have highlighted its potential in the development of novel therapeutics, particularly in the areas of central nervous system (CNS) disorders, antimicrobial agents, and enzyme inhibitors.

The incorporation of the trifluoromethyl group into pyrrolidine scaffolds has been shown to enhance the metabolic stability, bioavailability, and binding affinity of drug candidates. Ethyl 2-(trifluoromethyl)pyrrolidine-2-carboxylate, in particular, has been utilized as a key intermediate in the synthesis of protease inhibitors and GPCR modulators. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the design of selective dopamine D3 receptor antagonists, which hold promise for treating addiction and Parkinson's disease.

Recent synthetic methodologies have focused on optimizing the production of ethyl 2-(trifluoromethyl)pyrrolidine-2-carboxylate to improve yield and purity. A team of researchers from the University of Tokyo reported a novel asymmetric synthesis route in 2024, employing chiral auxiliaries to achieve high enantiomeric excess (>99% ee). This advancement is critical for the production of stereochemically pure compounds, which are often required for pharmaceutical applications. The study also explored the compound's reactivity in Pd-catalyzed cross-coupling reactions, expanding its utility in complex molecule synthesis.

In the realm of antimicrobial research, ethyl 2-(trifluoromethyl)pyrrolidine-2-carboxylate has shown potential as a precursor for novel antibiotics. A 2024 Bioorganic & Medicinal Chemistry Letters publication detailed its incorporation into quinolone derivatives, resulting in compounds with enhanced activity against drug-resistant bacterial strains. The trifluoromethyl group was found to play a crucial role in improving membrane permeability and target binding, addressing key challenges in antibiotic development.

Ongoing research continues to explore the pharmacological properties of derivatives synthesized from ethyl 2-(trifluoromethyl)pyrrolidine-2-carboxylate. Preliminary results from preclinical studies suggest its metabolites may exhibit neuroprotective effects, potentially applicable in Alzheimer's disease therapy. Furthermore, its use in PET tracer development is being investigated, leveraging the fluorine-18 isotope for diagnostic imaging applications. As research progresses, this compound is expected to play an increasingly important role in the development of next-generation pharmaceuticals.